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Compound of Interest

(S)-(-)-2-Hydroxy-N-

methylsuccinimide

Cat. No.: B130806

Compound Name:

Abstract

(S)-(-)-2-Hydroxy-N-methylsuccinimide (CAS 104612-35-3) is a chiral building block with
potential applications in the resolution of racemic mixtures.[1] This document aims to provide a
comprehensive protocol for its use as a resolving agent, leveraging the principle of
diastereomeric salt formation and fractional crystallization. The protocols outlined below are
based on established methodologies for chiral resolution and are intended to serve as a
starting point for researchers, scientists, and drug development professionals. Due to a lack of
specific published data on the use of this particular resolving agent, the following represents a
generalized procedure that will require optimization for specific racemic compounds.

Introduction to Enantiomeric Resolution

Enantiomeric resolution is a critical process in the development of chiral drugs and fine
chemicals, as enantiomers of the same molecule can exhibit significantly different
pharmacological and toxicological profiles. One of the most established methods for separating
enantiomers is through the formation of diastereomeric salts. This technique involves reacting a
racemic mixture (e.g., a racemic acid or base) with a single enantiomer of a chiral resolving
agent. The resulting diastereomers possess different physical properties, such as solubility,
which allows for their separation by fractional crystallization. Subsequent removal of the
resolving agent yields the separated enantiomers.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b130806?utm_src=pdf-interest
https://www.benchchem.com/product/b130806?utm_src=pdf-body
https://www.scbt.com/p/s-2-hydroxy-n-methylsuccinimide-104612-35-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

(S)-(-)-2-Hydroxy-N-methylsuccinimide, also known as (S)-(-)-3-Hydroxy-1-methyl-2,5-
pyrrolidinedione, is a chiral compound available for research purposes.[1][2] Its structure,
containing a hydroxyl group, suggests its potential to form esters with racemic carboxylic acids
or salts with racemic amines after appropriate derivatization.

Physicochemical Properties of (S)-(-)-2-Hydroxy-N-
methylsuccinimide

A summary of the key physicochemical properties of the resolving agent is presented in Table
1.

Property Value Reference

CAS Number 104612-35-3 [1][2]

S)-(-)-3-Hydroxy-1-methyl-2,5-
Alternate Name ( )()_ _ y- Y Y (1]
pyrrolidinedione

Molecular Formula CsH7NOs [1112]
Molecular Weight 129.11 g/mol [1][2]
Appearance Solid [2]
Optical Activity [0]20/D -75°, ¢ = 3.5 in ethanol  [2]
Purity 296% [1]

Proposed General Protocol for Enantiomeric
Resolution

The following are generalized protocols for the resolution of racemic carboxylic acids and
racemic amines using (S)-(-)-2-Hydroxy-N-methylsuccinimide. These are theoretical
protocols and will require experimental optimization.

Resolution of Racemic Carboxylic Acids

The hydroxyl group of (S)-(-)-2-Hydroxy-N-methylsuccinimide can be esterified with a
racemic carboxylic acid to form diastereomeric esters.
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Experimental Workflow:
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Resolving Agent Derivatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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